Cas no 1076-31-9 (4H-1-Benzothiopyran-4-one,6-methyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,6-methyl-
• CAS No: 1076-31-9
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 235631
• PubChem ID: 345592
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,6-methyl-
• 6-methylthiochromen-4-one
• 4H-1-Benzothiopyran-4-one,2,3-dihydro-6-methyl-
• 6-Methyl-1-thio-chromon
• 6-methyl-4H-thiochromen-4-one
• 6-Methyl-thiochromen-4-on
• 6-methyl-thiochromen-4-one
• 6-Methyl-thiochromon
• AC1L833T
• AG-G-70521
• CTK5D0107
• NSC403298
• 6-Methyl-4H-1-benzothiopyran-4-one
• DTXSID90323179
• NSC-403298
• 1076-31-9
• CS-0081200

• Inchi： 1S/C10H8OS/c1-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3
• InChI Key： SBFJYNRHUCIGGY-UHFFFAOYSA-N
• SMILES： S1C=CC(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 300.7°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.64
• PSA: 17.07
• LogP: 2.56990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes